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Compound of Interest

Compound Name: Sdz pco 400

Cat. No.: B058500

For Researchers, Scientists, and Drug Development Professionals.

Introduction to Sdz pco 400

Sdz pco 400 is a potent modulator of ATP-sensitive potassium (K-ATP) channels, acting as a
channel opener. These channels are crucial in various physiological processes by linking cell
metabolism to electrical activity in the plasma membrane. In a cellular context, the opening of
K-ATP channels leads to an efflux of potassium ions, causing hyperpolarization of the cell
membrane. This hyperpolarization can, in turn, influence a variety of downstream cellular
events, including cell proliferation, apoptosis, and hormone secretion. These application notes
provide a framework for investigating the effects of Sdz pco 400 in a cell culture setting.

Data Presentation

The following tables present illustrative quantitative data for the effects of Sdz pco 400 on
different cell lines. This data is representative of typical results that might be obtained and
should be used as a guideline for experimental design.

Table 1: IC50 Values of Sdz pco 400 on Various Cell Lines
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Assay Duration

Cell Line Cell Type IC50 (uM)
(hours)

Human Lung

A549 ) 72 75.8
Carcinoma
Human Breast

MCF-7 ) 72 92.3
Adenocarcinoma
Human Prostate

PC-3 ) 72 68.5
Adenocarcinoma
Human Embryonic

HEK293 72 > 100

Kidney

Table 2: Effect of Sdz pco 400 on Apoptosis in A549 Cells

Treatment

% Apoptotic Cells

Concentration (pM)

(Annexin V Positive)

Vehicle Control (DMSO) - 52+0.8
Sdz pco 400 50 157+21
Sdz pco 400 100 324+35

Table 3: Cell Cycle Analysis of A549 Cells Treated with Sdz pco 400 for 48 hours

Concentration % GO0/G1
Treatment % S Phase % G2/M Phase
(uM) Phase
Vehicle Control
- 453+29 30.1+1.8 24622
(DMSO)
Sdz pco 400 75 60.8+35 225+2.1 16.7+£1.9
Mandatory Visualization
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Experiment Setup

Seed cells in a 96-well plate

'

Incubate for 24 hours (37°C, 5% CO2)

'

Prepare serial dilutions of Sdz pco 400

'

Add Sdz pco 400 to wells

'

Incubate for 72 hours

MTT Assay
Y

Add MTT reagent

'

Incubate for 4 hours

Y

Add DMSO to dissolve formazan

Data Alnalysis

Read absorbance at 570 nm

Calculate IC50 value
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 To cite this document: BenchChem. [Application Notes and Protocols for Sdz pco 400 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058500#sdz-pco-400-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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